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Compound Name: 2,4,6-Tri-2-pyridinyl-1,3,5-triazine

Cat. No.: B15604899
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For Researchers, Scientists, and Drug Development Professionals

Principle and Applications
Principle
The spectrophotometric determination of iron using 2,4,6-Tris(2-pyridyl)-s-triazine (TPTZ) is a

widely used and robust colorimetric method. The assay is based on the reaction between

ferrous iron (Fe²⁺) and TPTZ in a slightly acidic to neutral pH medium to form a stable,

intensely colored blue-purple complex, {Fe(TPTZ)₂}²⁺.[1] The intensity of the color, which is

directly proportional to the concentration of iron, is measured by a spectrophotometer at the

wavelength of maximum absorbance, approximately 595 nm.[2]

For the determination of total iron, which includes both ferrous (Fe²⁺) and ferric (Fe³⁺) states, a

reducing agent is first added to the sample to quantitatively convert all Fe³⁺ ions to Fe²⁺.[1]

This ensures that the total iron content is measured. The specificity of TPTZ for Fe²⁺ provides

high selectivity for this method.[1]
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This method is highly sensitive and suitable for determining low concentrations of iron in a

variety of sample matrices.[3] Key applications include:

Water Quality Analysis: Monitoring iron levels in drinking water, wastewater, and

environmental water samples.

Pharmaceutical and Drug Development: Quantifying trace iron impurities in drug

formulations and raw materials, which is critical as iron can act as a catalyst for degradation.

Food and Beverage Industry: Assessing iron content for nutritional analysis and quality

control.

Clinical Diagnostics: Measuring iron in biological samples, though other methods are more

common.

Industrial Quality Control: Monitoring iron in boiler water and cooling systems to prevent

corrosion and scaling.[4]

Chemical Reaction and Experimental Workflow
The chemical reaction involves the formation of a coordination complex between ferrous iron

and TPTZ.
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Figure 1. Chelation of Ferrous Iron by TPTZ
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Figure 2. Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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